
Essential Safety and Handling Guide for R-744
(Carbon Dioxide)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: G-744

Cat. No.: B607584 Get Quote

Disclaimer: Initial searches for "G-744" did not yield information for a chemical with that

designation. The information provided below is for R-744, the refrigerant identifier for carbon

dioxide (CO₂), which is presumed to be the intended substance.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling R-744 (carbon dioxide) in both its gaseous and solid

(dry ice) forms. Adherence to these procedures is vital for ensuring a safe laboratory

environment.

Core Hazards of Carbon Dioxide
Carbon dioxide is a colorless and odorless gas that is heavier than air.[1] The primary hazards

associated with its use are:

Asphyxiation: At high concentrations, CO₂ displaces oxygen in the air, which can lead to

headaches, dizziness, loss of consciousness, and even death.[1][2][3][4] Since it is odorless,

individuals may not be aware of its presence at dangerous levels.[1][2]

Cryogenic Burns (Frostbite): Solid carbon dioxide, or dry ice, exists at a temperature of

-78.5°C (-109.3°F).[5][6] Direct contact with the skin can cause severe frostbite.[3][5][7][8]

Over-Pressurization and Explosion: Dry ice sublimes, meaning it turns directly from a solid

into a gas.[5][6][8] If stored in a sealed, airtight container, the resulting pressure buildup can

cause the container to rupture or explode.[5][8]
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Data Presentation: Occupational Exposure Limits for
Carbon Dioxide
The following table summarizes the workplace exposure limits (WELs) for carbon dioxide gas.

[2] These values are critical for assessing the safety of laboratory environments where CO₂ is

in use.

Regulatory Body
Time-Weighted
Average (TWA) - 8
Hours

Short-Term
Exposure Limit
(STEL) - 15 Minutes

Immediately
Dangerous to Life
or Health (IDLH)

OSHA (PEL) 5,000 ppm
30,000 ppm (10

minutes)
40,000 ppm

NIOSH (REL) 5,000 ppm 30,000 ppm 40,000 ppm

ACGIH (TLV) 5,000 ppm 30,000 ppm Not specified

ppm = parts per million

Experimental Protocols: Safe Handling and Disposal
Strict adherence to the following protocols is mandatory for the safe handling and disposal of

R-744.

Personal Protective Equipment (PPE) Requirements
The selection of appropriate PPE is the first line of defense against the hazards of carbon

dioxide.

Eye and Face Protection:

Gaseous CO₂: Wear safety glasses with side shields.

Solid CO₂ (Dry Ice): Wear safety goggles or a full-face shield to protect against flying

particles.[5][8][9]

Skin and Body Protection:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.hse.gov.uk/carboncapture/carbondioxide.htm
https://www.ulh.nhs.uk/wp-content/uploads/2016/10/SOP18_Safe_Handling_of_Dry_Ice.pdf
https://www.ehs.washington.edu/system/files/resources/dryice.pdf
https://medicine.nus.edu.sg/medi/doc/safety/Medicine%20SOP14v2%20dry%20ice.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wear a long-sleeved lab coat to protect your arms.[5][9]

Ensure legs and feet are covered; closed-toe shoes are mandatory.[9]

Hand Protection:

Gaseous CO₂: Standard laboratory gloves are typically sufficient.

Solid CO₂ (Dry Ice): Wear loose-fitting, thermally insulated or cryogenic gloves.[5][6][9]

Never handle dry ice with bare hands.[8] Tongs should be used whenever possible to

handle blocks or pellets of dry ice.[8][9]

Operational Plan: Step-by-Step Handling Procedures
Ventilation is Key: Always handle both gaseous and solid carbon dioxide in a well-ventilated

area to prevent the accumulation of CO₂ gas.[3][5][6][9][10] Carbon dioxide is 1.5 times

heavier than air and can accumulate in low-lying areas.[1][2][4]

Handling Compressed Gas Cylinders:

Securely fasten all gas cylinders in an upright position.

Use a compatible pressure-reducing regulator to control the flow of gas.

After use, close the cylinder valve. When the cylinder is not in use, ensure the valve cap is

in place.

Handling Solid CO₂ (Dry Ice):

Don the appropriate PPE before handling dry ice.

Use tongs to handle dry ice whenever feasible.[8][9]

Never place dry ice on a tiled or solid surface countertop, as the extreme cold can cause

damage.[9]

Disposal Plan
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Gaseous CO₂: If necessary, vent small amounts of gas slowly in a well-ventilated area, away

from personnel.

Solid CO₂ (Dry Ice):

Place the dry ice in a well-ventilated area and allow it to sublimate completely.[5][8]

Never dispose of dry ice in a sink, toilet, or sewer drain, as the extreme cold can damage

plumbing.[5][8]

Never dispose of dry ice in a standard trash receptacle or a sealed container.[8]

Mandatory Visualization: Safe Handling Workflow
The following diagram illustrates the logical steps for the safe handling of R-744.
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Caption: A logical workflow for the safe handling of R-744 (Carbon Dioxide).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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